Cas no 1704082-30-3 ((3-Fluoro-5-((4-methoxybenzyl)carbamoyl)phenyl)boronic acid)

• Product Name: (3-Fluoro-5-((4-methoxybenzyl)carbamoyl)phenyl)boronic acid
• CAS No: 1704082-30-3
• MF: C₁₅H₁₅BFNO₄
• MW: 303.093307733536
• MDL: MFCD20265351
• CID: 4674336
• Update Time: 2025-06-13

(3-Fluoro-5-((4-methoxybenzyl)carbamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-5-((4-methoxybenzyl)carbamoyl)phenyl)boronic acid
• 3-Fluoro-5-(4-methoxybenzylcarbamoyl)benzeneboronic acid
• AM88268
• (3-Fluoro-5-((4-methoxybenzyl)carbamoyl)phenyl)boronic acid

• MDL： MFCD20265351
• Inchi： 1S/C15H15BFNO4/c1-22-14-4-2-10(3-5-14)9-18-15(19)11-6-12(16(20)21)8-13(17)7-11/h2-8,20-21H,9H2,1H3,(H,18,19)
• InChI Key： IPNRRURMQDNLFP-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1)C(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Topological Polar Surface Area: 78.8

Additional information on (3-Fluoro-5-((4-methoxybenzyl)carbamoyl)phenyl)boronic acid

Introduction to (3-Fluoro-5-((4-methoxybenzyl)carbamoyl)phenyl)boronic Acid (CAS No. 1704082-30-3)

Compound with the CAS number 1704082-30-3 and the product name (3-Fluoro-5-((4-methoxybenzyl)carbamoyl)phenyl)boronic acid represents a significant advancement in the field of chemical and pharmaceutical research. This boronic acid derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of novel therapeutic agents.

The molecular structure of this compound features a 3-fluoro substituent on a phenyl ring, which is further functionalized with a (4-methoxybenzyl)carbamoyl group. The presence of a boronic acid moiety at the 5-position of the phenyl ring enhances its reactivity, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions. These reactions are widely employed in organic synthesis for the formation of carbon-carbon bonds, which is crucial for constructing complex molecular architectures.

Boronic acids, including this specific derivative, have been extensively studied for their role in pharmaceutical applications. The boronic acid functional group can participate in various chemical transformations, making it an indispensable tool in medicinal chemistry. For instance, boronic acids are known to form stable adducts with diols, a property that has been exploited in the development of protease inhibitors and other bioactive molecules.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of a fluorine atom at the 3-position of the phenyl ring in this compound imparts specific electronic and steric properties that can influence its biological activity. Fluorine atoms are often incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The presence of a fluorine substituent in this compound may contribute to its potential as a lead compound for further drug discovery efforts.

The carbamoyl group attached to the phenyl ring via a (4-methoxybenzyl) linker adds another layer of complexity to the molecule. This functionality not only influences the overall shape and electronic distribution of the molecule but also opens up possibilities for further derivatization. Carbamoyl groups are commonly found in biologically active compounds and have been shown to play a crucial role in modulating enzyme activity and receptor binding.

In terms of synthetic applications, (3-Fluoro-5-((4-methoxybenzyl)carbamoyl)phenyl)boronic acid serves as an excellent precursor for the preparation of more complex molecules. Its boronic acid moiety allows for facile coupling with various aryl halides or triflates via cross-coupling reactions, enabling the construction of diverse aryl-aryl or aryl-heteroaryl linkages. These types of bonds are fundamental in many biologically active compounds, including antiviral, anticancer, and anti-inflammatory agents.

The methoxy group on the benzyl moiety of the carbamoyl group may also contribute to the compound's biological activity by influencing its solubility and interactions with biological targets. Methoxy groups are frequently found in natural products and pharmaceuticals, where they can serve as hydrogen bond donors or participate in hydrophobic interactions. The strategic placement of this methoxy group in this compound may enhance its binding affinity to specific proteins or enzymes.

Current research trends indicate that boronic acid derivatives continue to be a focal point in drug discovery efforts. The ability to easily modify their structure through cross-coupling reactions makes them highly versatile tools for constructing novel molecular entities. Furthermore, advances in computational chemistry have enabled researchers to more accurately predict the properties and reactivity of these compounds, accelerating the drug discovery process.

The application of this compound in clinical trials has not yet been reported; however, its structural features suggest potential utility in addressing various therapeutic challenges. For example, its ability to participate in cross-coupling reactions could be leveraged to develop new inhibitors targeting enzymes involved in disease pathways. Additionally, its fluorinated aromatic core may contribute to improved pharmacokinetic properties compared to non-fluorinated analogs.

In conclusion, (3-Fluoro-5-((4-methoxybenzyl)carbamoyl)phenyl)boronic acid (CAS No. 1704082-30-3) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features, including the presence of a fluorine atom and a boronic acid functional group, make it an attractive candidate for further exploration as a lead compound or intermediate in drug development. As research continues to uncover new applications for boronic acid derivatives, this compound is likely to play an important role in advancing our understanding of medicinal chemistry and developing innovative therapeutic strategies.